2-(2,2-Dimethylpropanoylamino)-4-methoxybenzenesulfonyl fluoride

• IUPAC Name: 2-(2,2-dimethylpropanoylamino)-4-methoxybenzenesulfonyl fluoride
• InChI: InChI=1S/C12H16FNO4S/c1-12(2,3)11(15)14-9-7-8(18-4)5-6-10(9)19(13,16)17/h5-7H,1-4H3,(H,14,15)
• InChI Key: IMDNSUFIAISTQS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=C(C=CC(=C1)OC)S(=O)(=O)F
• Molecular Formula: C12H16FNO4S
• Molecular Weight: 289.33 g/mol
• CAS No.: 2138312-47-5

Description

The compound is a complex organic molecule. Based on its name, it likely contains a sulfonyl fluoride group, a methoxy group, and a 2,2-dimethylpropanoylamino group attached to a benzene ring.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds are often synthesized through various organic chemistry reactions, such as nucleophilic substitution or acylation.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It likely has a benzene ring as the core structure, with the 2-(2,2-Dimethylpropanoylamino) and 4-methoxy groups attached to it. The sulfonyl fluoride group is also attached to the benzene ring.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its specific structure. Properties such as boiling point, melting point, and solubility can be predicted based on the functional groups present in the molecule.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s used as a drug or a reagent in a biological system, the mechanism would depend on the specific biological target.

Safety and Hazards

Without specific information on this compound, it’s hard to provide accurate safety and hazard information. Generally, handling of organic compounds should be done with appropriate protective equipment, and disposal should be in accordance with local regulations.

Future Directions

The future directions for a compound like this would depend on its applications. It could be used in the synthesis of other compounds, as a reagent in a chemical reaction, or potentially as a drug if it has biological activity.